1-(2-methylpropyl)-1H-imidazol-2-amine hydrochloride

• Molecular Formula: C7H14ClN3
• Molecular Weight: 175.66 g/mol
• SMILES: CC(C)CN1C=CN=C1N.Cl
• InChI: InChI=1S/C7H13N3.ClH/c1-6(2)5-10-4-3-9-7(10)8;/h3-4,6H,5H2,1-2H3,(H2,8,9);1H
• InChIKey: VSIMGRCYCOVMQD-UHFFFAOYSA-N

1-(2-Methylpropyl)-1H-imidazol-2-amine Hydrochloride: Physicochemical Identity, Salt Form, and Research-Grade Procurement Profile

1-(2-Methylpropyl)-1H-imidazol-2-amine hydrochloride (CAS 1221722-63-9; also referred to as 1-isobutyl-1H-imidazol-2-amine hydrochloride) is an N1-alkyl-substituted 2-aminoimidazole derivative supplied as the hydrochloride salt. The free base (CAS 1184017-89-7) has molecular formula C₇H₁₃N₃ and molecular weight 139.20 g·mol⁻¹; the hydrochloride salt has formula C₇H₁₄ClN₃ and molecular weight 175.66 g·mol⁻¹ . The compound belongs to the 1-alkyl-1H-imidazol-2-amine class, a family of heterocyclic building blocks employed across medicinal chemistry, chemical biology, and fragment-based drug discovery for the construction of kinase inhibitors, GPCR ligands, and antibiofilm agents [1]. The isobutyl (2-methylpropyl) substituent at N1 introduces a branched C4 hydrocarbon chain that distinguishes this compound from its linear and shorter-chain N1-alkyl analogs in terms of lipophilicity, fraction of sp³-hybridized carbons (Fsp³), and steric topology. The hydrochloride salt form enhances aqueous solubility and provides a defined stoichiometry for formulation and biological assay preparation . Commercially, the compound is offered at ≥95% purity by multiple suppliers including Enamine (catalog EN300-60550), Fluorochem, and Leyan, with pricing generally reflecting its status as a specialty research chemical rather than a commodity building block [2].

1 Heterocyclic building block for fragment-based and medicinal chemistry libraries

2 Branched isobutyl N1-substituent provides differentiated steric topology vs linear alkyl analogs

3 Pre-formed hydrochloride salt supports direct dissolution in aqueous assay buffers

• [1] MDPI. 2-Aminoimidazoles in Medicinal Chemistry. Review covering biological evaluation of 2-aminoimidazole compounds and their structure–activity relationships across antibacterial, anticancer, and CNS targets. View Source
• [2] Chembase.cn. 1-(2-methylpropyl)-1H-imidazol-2-amine hydrochloride. Product No. EN300-60550, Enamine LLC. Purity 95%, MW 175.65916. View Source

Why N1-Alkyl-2-aminoimidazole Hydrochloride Salts Cannot Be Interchanged: The Consequences of Chain Length and Branching on Physicochemical and Biological Behavior

Within the 1-alkyl-1H-imidazol-2-amine series, the N1 substituent is not a passive solubility handle; it directly governs the compound's logP, Fsp³, steric profile, and hydrogen-bond donor/acceptor balance, all of which influence membrane permeability, target engagement, and off-target promiscuity . Replacing the branched isobutyl group with a linear n-butyl chain (CAS 1183506-75-3) increases predicted logP from approximately 1.2–1.5 to 2.7, altering partitioning behavior and potentially reducing aqueous solubility [1]. Substituting with shorter alkyl chains such as methyl (CAS 6646-51-1; logP approximately −0.47) or ethyl (CAS 22944-65-6; logP approximately 0.23–0.49) produces compounds that are substantially more hydrophilic, which may compromise passive membrane diffusion or reduce binding to hydrophobic protein pockets [2]. The branched architecture of the isobutyl group also creates a distinct steric footprint compared to the extended conformation of n-butyl, meaning the two C₄H₉ isomers are not functionally interchangeable in structure-based design even though they share identical molecular formulas . Furthermore, the pKa of the 2-aminoimidazolium cation is relatively invariant to N1-alkylation (predicted pKa ~8.5 across methyl, ethyl, and isobutyl derivatives), so differences in ionization state at physiological pH are minimal; lipophilicity and steric parameters therefore dominate the differentiation between analogs . Consequently, a procurement decision that treats any N1-alkyl-2-aminoimidazole hydrochloride as a generic replacement risks introducing uncontrolled variables into SAR studies, assay reproducibility, and downstream lead optimization campaigns.

Lipophilicity shift

This product Intermediate logP range supports solubility-permeability balance

Substitution risk Linear n-butyl analog may substantially increase logP and alter partitioning behavior

3D character reduction

This product High Fsp³ from branched C4 chain supports lead-like profile

Substitution risk Methyl or ethyl analogs have substantially lower Fsp³, which may alter promiscuity and solubility profiles

Steric topology mismatch

This product Compact globular isobutyl domain for sterically constrained pockets

Substitution risk Extended n-butyl chain may not fit shallow or branched hydrophobic sub-pockets

• [1] MMsINC Database, University of Padova. 1-Butyl-1H-imidazol-2-amine: SlogP 2.73027, Molecular Weight 145.205 g/mol (free base). View Source
• [2] Chembase.cn. 1-Ethyl-1H-imidazol-2-amine (CAS 22944-65-6). Product No. EN300-123095, Enamine LLC. logP: 0.231, purity 95%. View Source

Quantitative Differentiation Evidence for 1-(2-Methylpropyl)-1H-imidazol-2-amine Hydrochloride Versus Closest N1-Alkyl Analogs

Lipophilicity (LogP) of the Hydrochloride Salt: Intermediate Value Between Short-Chain and Linear Long-Chain N1-Alkyl Analogs

The experimentally reported LogP of 1-(2-methylpropyl)-1H-imidazol-2-amine hydrochloride is 1.18 (Fluorochem) to 1.54 (Leyan), positioning it between the more hydrophilic 1-methyl analog (ACD/LogP −0.47) and the more lipophilic 1-n-butyl analog (SlogP 2.73) . This intermediate lipophilicity, combined with the branched topology of the isobutyl group, provides a differentiated ADME profile compared to both shorter linear chains (methyl, ethyl) and the linear n-butyl isomer. Branching reduces LogP relative to the linear isomer of identical carbon count (ΔLogP approximately −1.2 to −1.5), a phenomenon consistent with the known negative CLOGP correction for iso-alkane branching [1].

Lipophilicity (LogP)

Source review

LogP 1.18–1.54 (intermediate)

Supports solubility-lipophilicity balance screening

Cross-study comparable; direct head-to-head measurement not located

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP 1.178 (Fluorochem, hydrochloride salt); LogP 1.543 (Leyan, hydrochloride salt)
Comparator Or Baseline	1-Methyl analog (free base): ACD/LogP −0.47; 1-Ethyl analog (free base): LogP 0.231–0.485; 1-n-Butyl analog (free base): SlogP 2.73
Quantified Difference	Target LogP is 1.65–2.01 units higher than 1-methyl; 0.69–1.31 units higher than 1-ethyl; 1.19–1.55 units lower than 1-n-butyl (free base values; salt form differences may vary with counterion)
Conditions	Computational and experimentally derived LogP values from vendor technical datasheets (Fluorochem, Leyan, ChemSpider, MMsINC). Direct head-to-head LogP measurement under identical conditions was not located for this specific compound; values are cross-study comparable with noted methodological differences.

Why This Matters

LogP is a primary determinant of passive membrane permeability, aqueous solubility, and plasma protein binding; selecting the isobutyl derivative over the n-butyl isomer provides a LogP reduction of ~1.2–1.5 log units without sacrificing carbon count, which can improve solubility while maintaining sufficient lipophilicity for target engagement.

• [1] Daylight Chemical Information Systems. CLOGP Reference Manual: iso-alkane branching correction is negative in sign, reflecting reduced octanol solubility of branched isomers relative to n-alkanes. View Source

Fraction sp³ (Fsp³) and Three-Dimensional Molecular Character: Isobutyl Contributes Higher sp³ Content Than Shorter N1-Alkyl Chains

The Fsp³ value (fraction of sp³-hybridized carbons) for 1-(2-methylpropyl)-1H-imidazol-2-amine hydrochloride is 0.571 (reported by Fluorochem), which is substantially higher than the 1-methyl analog (Fsp³ = 0.25 for C₄H₇N₃) and the 1-ethyl analog (Fsp³ = 0.40 for C₅H₉N₃) . The 1-n-butyl isomer also has Fsp³ = 0.571 (identical carbon count and saturation), so within the C₇ series, Fsp³ does not discriminate between branched and linear isomers; however, the branching topology of isobutyl confers a distinct three-dimensional shape that may reduce aromatic ring-stacking promiscuity while preserving the high Fsp³ benefit [1]. Higher Fsp³ is correlated with improved solubility, reduced off-target interactions, and higher clinical success rates in drug discovery campaigns, making the isobutyl-substituted scaffold a more attractive starting point than methyl or ethyl analogs for fragment elaboration [2].

Fraction sp³ (Fsp³)

Reported

Fsp³ = 0.571

Reported to exceed approved-drug mean Fsp³ (~0.47)

Branching topology not captured by Fsp³ alone

Evidence Dimension	Fraction of sp³-hybridized carbon atoms (Fsp³)
Target Compound Data	Fsp³ = 0.571 (C₇H₁₄ClN₃, 4 sp³ carbons out of 7 total carbons in the organic cation)
Comparator Or Baseline	1-Methyl analog: Fsp³ = 0.25 (1 sp³ C / 4 total C); 1-Ethyl analog: Fsp³ = 0.40 (2 sp³ C / 5 total C); 1-n-Butyl analog: Fsp³ = 0.571 (4 sp³ C / 7 total C)
Quantified Difference	Target Fsp³ exceeds 1-methyl by +0.321 (128% relative increase) and 1-ethyl by +0.171 (43% relative increase); equivalent to 1-n-butyl in Fsp³ magnitude but differentiated by branched vs. linear topology
Conditions	Fsp³ calculated from molecular formula and atom hybridization states; target value from Fluorochem vendor datasheet; comparator values calculated from standard molecular formulas

Why This Matters

Fsp³ is an established metric for drug-likeness; the mean Fsp³ of approved drugs is ~0.47, so the target compound (0.571) exceeds this benchmark, whereas the 1-methyl (0.25) and 1-ethyl (0.40) analogs fall below it. For procurement in fragment-based or lead-optimization programs, the isobutyl derivative offers a more 'lead-like' three-dimensional profile.

• [1] Lovering F, Bikker J, Humblet C. 'Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success.' Journal of Medicinal Chemistry, 2009, 52(21), 6752–6756. DOI: 10.1021/jm901241e. View Source
• [2] Lovering F. 'Escape from Flatland II: Complexity and Promiscuity.' MedChemComm, 2013, 4, 515–519. Higher Fsp³ correlates with lower promiscuity and improved developability. View Source

Hydrogen-Bond Donor/Acceptor Profile of the Hydrochloride Salt Versus Free Base Analogs: Implications for Solubility and Crystallinity

The hydrochloride salt of 1-(2-methylpropyl)-1H-imidazol-2-amine presents 2 hydrogen-bond acceptors (HBA) and 1 hydrogen-bond donor (HBD) as reported by Fluorochem, whereas the free base 1-methyl analog reports 3 HBA and 2 HBD on ChemSpider . The reduction in explicit HBD count in the salt form reflects protonation of the imidazole ring and charge compensation by the chloride counterion, which can alter the compound's solid-state packing, melting point, and aqueous solubility relative to free base analogs. This salt form is advantageous for researchers requiring a pre-weighed, stoichiometrically defined hydrochloride for direct dissolution in aqueous buffer without the need for in situ HCl addition [1]. In contrast, many shorter-chain N1-alkyl-2-aminoimidazoles are more commonly procured as free bases, requiring additional salt-formation steps before biological testing.

H-Bond Donor / Acceptor

Source review

HBA 2 / HBD 1 (HCl salt)

Defined salt stoichiometry may support assay reproducibility

Free-base analogs report differing HBA/HBD counts

Evidence Dimension	Hydrogen-bond donor and acceptor counts (HBD / HBA)
Target Compound Data	HBA = 2, HBD = 1 (hydrochloride salt, Fluorochem datasheet)
Comparator Or Baseline	1-Methyl-1H-imidazol-2-amine (free base): HBA = 3, HBD = 2 (ChemSpider ACD/Labs prediction); 1-Ethyl-1H-imidazol-2-amine (free base): HBA = 3, HBD = 1 (Chemscene computational data)
Quantified Difference	HBA reduced by 1 (3 → 2) and HBD reduced by 1 (2 → 1) compared to 1-methyl free base, consistent with protonation state and salt formation
Conditions	HBA/HBD counts from vendor technical datasheets and computational chemistry predictions; experimental H-bonding capacity in solution may vary with pH and solvent

Why This Matters

The defined salt stoichiometry eliminates batch-to-batch variability in protonation state, which is critical for reproducible biological assay results. Procurement of the pre-formed hydrochloride salt circumvents the need for ad hoc acid addition and ensures consistent aqueous solubility, a key consideration for high-throughput screening and in vitro pharmacology.

• [1] Stahl PH, Wermuth CG (Eds.). 'Handbook of Pharmaceutical Salts: Properties, Selection, and Use.' Wiley-VCH, 2002. Hydrochloride salts generally enhance aqueous solubility and provide defined stoichiometry. View Source

pKa Invariance Across the N1-Alkyl-2-aminoimidazole Series: Lipophilicity, Not Basicity, Drives Differentiation

The predicted pKa of the conjugate acid (imidazolium cation) of 1-(2-methylpropyl)-1H-imidazol-2-amine is 8.54 ± 0.50 (ChemicalBook), which is nearly identical to the predicted pKa of the 1-methyl analog (8.53 ± 0.25) . This near-invariance of pKa to N1-alkyl chain length and branching is consistent with literature reports demonstrating that the pKa of the 2-aminoimidazole moiety is 'relatively invariant to alkylation on imidazole N or C atoms,' a consequence of the guanidine-like resonance stabilization that delocalizes charge across all three nitrogen atoms [1]. With basicity held constant across the series, the isobutyl derivative's differentiation from its N1-alkyl congeners rests entirely on its lipophilicity, steric bulk, and three-dimensional topology, not on altered ionization state at physiological pH. This simplifies SAR interpretation: any observed differences in biological activity between 1-isobutyl and 1-methyl/1-ethyl/1-n-butyl analogs can be attributed to steric and lipophilic effects rather than confounding pKa shifts.

pKa Invariance

Class-level

pKa ~8.54 (predicted)

Supports ionization-controlled SAR interpretation

Predicted values; experimental confirmation advised

Evidence Dimension	Acid dissociation constant (pKa) of the imidazolium conjugate acid
Target Compound Data	Predicted pKa = 8.54 ± 0.50 (ChemicalBook, free base)
Comparator Or Baseline	1-Methyl analog (free base): Predicted pKa = 8.53 ± 0.25 (ChemicalBook); 2-Aminoimidazole (parent): pKa ~8.4 (estimated for imidazolium ion, from secondary literature); Literature report: pKa of 2-aminoimidazole moiety is 'relatively invariant to alkylation on imidazole N or C atoms'
Quantified Difference	ΔpKa (target − 1-methyl) ≈ 0.01 units (within prediction error); ΔpKa (target − parent 2-aminoimidazole) ≈ 0.1 units
Conditions	Predicted pKa values from ChemicalBook and ChemSpider/ACD/Labs; literature report from Ilies M et al., J. Med. Chem. 2010 on 2-aminoimidazole amino acids as arginase inhibitors [1]

Why This Matters

When pKa is invariant, procurement decisions based on basicity are moot; the selection of the isobutyl derivative over the methyl or ethyl analog must be justified by lipophilicity and steric parameters. For assay design, all N1-alkyl-2-aminoimidazole hydrochlorides will exhibit similar protonation states at pH 7.4 (predominantly cationic), so differences in cell permeability or target binding can be directly attributed to the N1 substituent's hydrophobic and steric contributions.

• [1] Ilies M, Di Costanzo L, North ML, Scott JA, Christianson DW. '2-Aminoimidazole Amino Acids as Inhibitors of the Binuclear Manganese Metalloenzyme Human Arginase I.' Journal of Medicinal Chemistry, 2010, 53(10), 4265–4268. States: 'the pKa of the 2-aminoimidazole moiety is relatively invariant to alkylation on imidazole N or C atoms.' View Source

Steric Topology: Branched Isobutyl Versus Linear n-Butyl — Conformational and Shape Differentiation Within C₇H₁₃N₃ Isomers

Although 1-(2-methylpropyl)-1H-imidazol-2-amine and 1-n-butyl-1H-imidazol-2-amine share the identical molecular formula (C₇H₁₃N₃ for the free base) and equivalent Fsp³ (0.571), the isobutyl substituent introduces a branch point at the α-carbon of the alkyl chain, creating a more compact, globular hydrophobic domain compared to the extended zigzag conformation of n-butyl . This topological difference has measurable consequences: the branched isomer exhibits a lower LogP (1.18–1.54 vs. 2.73 for n-butyl) due to reduced solvent-accessible hydrophobic surface area, a phenomenon predictable from the negative CLOGP branching correction [1]. In medicinal chemistry, this steric differentiation can translate into divergent target-binding profiles — the compact isobutyl group may better occupy sterically constrained hydrophobic pockets, while the extended n-butyl chain may reach deeper into elongated binding clefts [2]. For procurement supporting SAR-by-catalog or focused library design, the isobutyl and n-butyl isomers must be treated as distinct chemotypes, not interchangeable C₄H₉ variants.

Steric Topology

Class-level

Branched vs linear C4

Supports steric topology differentiation in binding studies

Direct experimental binding comparison not identified

Evidence Dimension	Steric topology and conformational preference of N1-alkyl substituent
Target Compound Data	Isobutyl (2-methylpropyl): branched C₄H₉ with tertiary α-carbon; LogP 1.18–1.54; compact globular shape
Comparator Or Baseline	n-Butyl: linear C₄H₉ with secondary α-carbon; SlogP 2.73; extended zigzag conformation
Quantified Difference	ΔLogP (isobutyl − n-butyl) ≈ −1.2 to −1.5 log units, attributable to reduced hydrophobic contact area from chain branching; identical molecular formula (C₇H₁₃N₃ free base), identical MW (139.20), identical Fsp³ (0.571)
Conditions	Steric differentiation inferred from LogP differences (Fluorochem, MMsINC) and established CLOGP branching corrections; direct experimental comparison of receptor binding or permeability for this specific compound pair was not identified in the available literature

Why This Matters

When designing or procuring compounds for structure-based drug design, the shape of the hydrophobic substituent can determine whether a compound fits a given protein pocket. The isobutyl derivative offers a sterically compact alternative to n-butyl that may be preferred for targets with shallow or branched hydrophobic sub-pockets. Researchers should not assume that any C₄H₉-substituted 2-aminoimidazole will yield equivalent SAR.

• [1] Daylight Chemical Information Systems. CLOGP Reference Manual. Branching reduces LogP: 'iso-alkanes are more water-soluble than their n-isomers … the correction required in CLOGP is negative in sign.' View Source
• [2] Hann MM, Keserü GM. 'Finding the Sweet Spot: The Role of Nature and Nurture in Medicinal Chemistry.' Nature Reviews Drug Discovery, 2012, 11, 355–365. Molecular shape and lipophilicity are orthogonal parameters in target binding. View Source

Optimal Research and Industrial Application Scenarios for 1-(2-Methylpropyl)-1H-imidazol-2-amine Hydrochloride Guided by Quantitative Differentiation Evidence

Fragment-Based Drug Discovery Requiring Intermediate Lipophilicity with Enhanced Three-Dimensional Character

With a LogP of 1.18–1.54 and Fsp³ of 0.571, this compound occupies a favorable physicochemical space for fragment-based screening libraries . Its intermediate lipophilicity balances aqueous solubility with passive membrane permeability, while the high Fsp³ reduces the risk of flat, aromatic-stacking-driven promiscuity that plagues many fragment hits. Compared to the 1-methyl analog (Fsp³ 0.25, LogP −0.47), the isobutyl derivative offers improved cell permeability potential; compared to the 1-n-butyl isomer (LogP 2.73), it provides superior aqueous solubility [1]. The pre-formed hydrochloride salt further simplifies dissolution in aqueous assay buffers, making it suitable for direct deployment in fragment screens without additional formulation optimization [2].

N1-Substituent SAR Studies Exploring Branching Effects on Target Binding and Selectivity

The near-invariance of pKa (~8.54) across N1-alkyl-2-aminoimidazoles means that any differential biological activity observed between the isobutyl derivative and its methyl, ethyl, or n-butyl analogs can be confidently attributed to steric and lipophilic contributions rather than ionization differences . This compound therefore serves as the critical 'branched C4' data point in a systematic N1-alkyl SAR matrix, complementing the linear n-butyl isomer. Procurement of both the isobutyl and n-butyl isomers (identical formula, MW, and Fsp³) enables direct probing of steric topology effects on target engagement, a comparison that cannot be achieved with shorter-chain analogs alone .

Synthesis of Focused Kinase or GPCR Ligand Libraries with Branched Hydrophobic Substituents

The 2-aminoimidazole scaffold is a privileged structure in kinase inhibitor and GPCR ligand design, with reported applications against VAP-1, BACE-1, 5-HT₆, and adenosine A₃ receptors . The isobutyl substituent introduces a branched hydrophobic motif that can be further elaborated via the exocyclic 2-amino group to generate diverse lead-like libraries. The compact, globular shape of isobutyl may preferentially occupy sterically constrained pockets compared to the extended n-butyl chain, as inferred from the LogP difference and established CLOGP branching principles [1]. For medicinal chemistry groups synthesizing focused libraries around the 2-aminoimidazole core, this compound provides a building block with a differentiated steric profile that expands the accessible chemical space beyond linear alkyl derivatives.

Pre-Weighed Hydrochloride Salt for High-Throughput Screening with Defined Stoichiometry

The availability of this compound as a pre-formed hydrochloride salt (≥95% purity, Enamine EN300-60550, Fluorochem F698527) eliminates the variability associated with in situ hydrochloride generation from the free base . For high-throughput screening campaigns requiring hundreds to thousands of compounds dissolved in DMSO or aqueous buffer, the consistent salt stoichiometry ensures reproducible final concentrations and avoids the pH shifts that can occur when free base amines are dissolved in unbuffered solvents. This logistical advantage, while not unique to the isobutyl derivative, is an important procurement consideration when comparing this product to analogs that are primarily available only as free bases (e.g., 1-propyl-1H-imidazol-2-amine, predominantly catalogued as free base) .

Application

Selection Property

Validation Focus

Fragment-based library screening

Intermediate lipophilicity with high Fsp³

Solubility-permeability balance review

N1-substituent SAR matrix studies

Branched C4 steric topology

Steric vs lipophilic contribution deconvolution

Kinase / GPCR focused library synthesis

Compact globular hydrophobic domain

Steric pocket-fit assessment

High-throughput screening campaigns

Defined hydrochloride stoichiometry

Assay concentration reproducibility review

• [1] Inoue T, Morita M, Tojo T, et al. 'Novel 1H-imidazol-2-amine derivatives as potent and orally active vascular adhesion protein-1 (VAP-1) inhibitors for diabetic macular edema treatment.' Bioorganic & Medicinal Chemistry, 2013, 21(13), 3873–3881. View Source
• [2] Chiriano G, De Simone A, Mancini F, et al. 'A small chemical library of 2-aminoimidazole derivatives as BACE-1 inhibitors: Structure-based design, synthesis, and biological evaluation.' European Journal of Medicinal Chemistry, 2012, 48, 206–213. View Source